Cas no 1179676-15-3 (2-Fluoro-5-(4-fluoro-3-methylphenyl)benzoic acid)

• Product Name: 2-Fluoro-5-(4-fluoro-3-methylphenyl)benzoic acid
• CAS No: 1179676-15-3
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD12859250
• CID: 1037812
• PubChem ID: 53211136
• Update Time: 2025-10-28

2-Fluoro-5-(4-fluoro-3-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4'-Difluoro-3'-methyl-[1,1'-biphenyl]-3-carboxylic acid
• 2-fluoro-5-(4-fluoro-3-methylphenyl)benzoic acid
• ACMC-2099vj
• AK107877
• ANW-17069
• CTK8A9343
• KB-239370
• MolPort-011-488-810
• 4,4'-Difluoro-3'-methyl-[1,1'-biphenyl]-3-carboxylicacid
• CS-0209142
• AKOS005820934
• MFCD12859250
• 1179676-15-3
• DTXSID70681168
• 4,4'-Difluoro-3'-methyl[1,1'-biphenyl]-3-carboxylic acid
• BS-25680
• 2-Fluoro-5-(4-fluoro-3-methylphenyl)benzoic acid

• MDL： MFCD12859250
• Inchi： 1S/C14H10F2O2/c1-8-6-9(2-4-12(8)15)10-3-5-13(16)11(7-10)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： YHBBLLCQZCJYRJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 248.06500
• Monoisotopic Mass: 248.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 380.5±42.0 °C at 760 mmHg
• Flash Point: 183.9±27.9 °C
• PSA: 37.30000
• LogP: 3.63840
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Fluoro-5-(4-fluoro-3-methylphenyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Fluoro-5-(4-fluoro-3-methylphenyl)benzoic acid

Introduction to 2-Fluoro-5-(4-fluoro-3-methylphenyl)benzoic acid (CAS No. 1179676-15-3)

2-Fluoro-5-(4-fluoro-3-methylphenyl)benzoic acid (CAS No. 1179676-15-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorinated aromatic structure, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2-Fluoro-5-(4-fluoro-3-methylphenyl)benzoic acid is C₁₄H₁₀F₂O₂, and it has a molecular weight of approximately 250.22 g/mol. The presence of fluorine atoms in the molecular structure imparts unique chemical and physical properties, making it an attractive candidate for drug design and synthesis. Fluorine atoms can enhance the lipophilicity, metabolic stability, and binding affinity of molecules, which are crucial factors in the development of effective pharmaceuticals.

In recent years, 2-Fluoro-5-(4-fluoro-3-methylphenyl)benzoic acid has been extensively studied for its potential as a lead compound in the discovery of new drugs. One notable area of research is its application as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes it a valuable tool in the development of targeted cancer treatments.

Beyond its role as an enzyme inhibitor, 2-Fluoro-5-(4-fluoro-3-methylphenyl)benzoic acid has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators, thereby offering potential therapeutic benefits for patients suffering from these conditions.

The pharmacokinetic properties of 2-Fluoro-5-(4-fluoro-3-methylphenyl)benzoic acid have also been a focus of recent studies. Its high lipophilicity allows for efficient absorption and distribution within the body, while its metabolic stability ensures that it remains active for an extended period. These properties are essential for achieving optimal therapeutic effects with minimal side effects. Additionally, the compound's low toxicity profile makes it a safe candidate for further clinical development.

In preclinical studies, 2-Fluoro-5-(4-fluoro-3-methylphenyl)benzoic acid has demonstrated promising results in animal models of various diseases. For example, it has shown significant efficacy in reducing tumor growth in mouse models of cancer and in alleviating symptoms in models of inflammatory diseases. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects.

The synthesis of 2-Fluoro-5-(4-fluoro-3-methylphenyl)benzoic acid involves several well-established chemical reactions, including Suzuki coupling and esterification. The ability to synthesize this compound efficiently and at scale is crucial for its commercialization as a pharmaceutical product. Researchers have developed optimized synthetic routes that minimize by-products and maximize yield, ensuring that the compound can be produced consistently and cost-effectively.

In conclusion, 2-Fluoro-5-(4-fluoro-3-methylphenyl)benzoic acid (CAS No. 1179676-15-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, solidifying its position as a valuable asset in the field of drug discovery.